Cas no 88309-57-3 (Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester)

Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester structure
88309-57-3 structure
Product name:Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
CAS No:88309-57-3
MF:C13H17NO2
MW:219.27958
CID:637974
PubChem ID:71409297

Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
    • (2-propan-2-ylphenyl) N-prop-1-enylcarbamate
    • 2-(Propan-2-yl)phenyl prop-1-en-1-ylcarbamate
    • 88309-57-3
    • DTXSID40829055
    • Inchi: InChI=1S/C13H17NO2/c1-4-9-14-13(15)16-12-8-6-5-7-11(12)10(2)3/h4-10H,1-3H3,(H,14,15)
    • InChI Key: UFVJBRZFXZOVGR-UHFFFAOYSA-N
    • SMILES: CC=CNC(=O)OC1=CC=CC=C1C(C)C

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 3

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